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Compound of Interest

Compound Name: PRX-07034 hydrochloride

Cat. No.: B1679804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution of PRX-07034 hydrochloride
for use in cell culture experiments. Adherence to these protocols is crucial for ensuring the

compound's stability, bioavailability, and the reproducibility of experimental results.

Product Information
Compound Name: PRX-07034 hydrochloride

Molecular Weight: 490.44 g/mol

CAS Number: 903580-39-2

Mechanism of Action: PRX-07034 is a potent and highly selective antagonist of the 5-HT6

receptor, with a Ki (binding affinity) value between 4-8 nM and an IC50 of 19 nM.[1][2][3] It

has been shown to enhance cognitive functions such as working memory and cognitive

flexibility.[2][3][4][5] In functional assays, it demonstrates antagonist activity by affecting

cyclic AMP quantification without altering basal levels.[1][3][6]

Solubility Data
Successful preparation of PRX-07034 hydrochloride stock solutions depends on the selection

of an appropriate solvent. The following table summarizes the solubility of the compound in

commonly used solvents for in vitro studies.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Special
Considerations

DMSO 31.25 - 100 63.72 - 100

Sonication, gentle

warming, and heating

to 60°C may be

required to achieve

higher concentrations.

[1][2][7] Use of newly

opened, anhydrous

DMSO is

recommended as

hygroscopic DMSO

can negatively impact

solubility.[2]

Water 4.76 - 9.81 9.71 - 20

Gentle warming and

sonication are

necessary to aid

dissolution.[2][7] If

water is used as the

solvent for a stock

solution, it is

recommended to filter-

sterilize the working

solution through a

0.22 µm filter before

use.[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PRX-07034
hydrochloride in dimethyl sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:
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PRX-07034 hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing the Compound: Accurately weigh the desired amount of PRX-07034
hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.9044 mg of the compound.

Adding Solvent: Add the calculated volume of sterile DMSO to the vial containing the PRX-
07034 hydrochloride powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonication is recommended to facilitate dissolution.

[1]

Alternatively, gentle warming of the solution (e.g., in a 37°C water bath) can aid

dissolution. For higher concentrations, heating up to 60°C may be necessary.[2][7] Visually

inspect the solution to ensure no particulates are present.

Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[2]

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the frozen stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using pre-warmed sterile

cell culture medium. It is crucial to add the stock solution to the medium and mix immediately

to avoid precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[8]

Immediate Use: It is recommended to prepare the working solution immediately before use.

[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of PRX-07034 hydrochloride and a

typical experimental workflow for its use in cell culture.
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Caption: Mechanism of action of PRX-07034 hydrochloride as a 5-HT6 receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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